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Compound of Interest

1,1'-Diethyl-4,4"-bipyridinium
Compound Name:
dibromide

Cat. No.: B119859

An In-depth Technical Guide on the Crystal Structure of 1,1'-Diethyl-4,4'-bipyridinium Diiodide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of 1,1'-diethyl-
4,4'-bipyridinium diiodide, a compound of interest in materials science and drug development.
This document details its crystallographic parameters, experimental protocols for its synthesis
and characterization, and visualizations of its molecular structure and the workflow for its
analysis.

Core Compound Structure

1,1'-Diethyl-4,4'-bipyridinium diiodide consists of a planar dication, 1,1'-diethyl-4,4'-bipyridinium,
and two iodide anions. The positive charge on the bipyridinium moiety is delocalized across the
two nitrogen-containing rings.
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Caption: lonic association in 1,1'-diethyl-4,4'-bipyridinium diiodide.

Crystallographic Data

The crystal structure of 1,1'-diethyl-4,4'-bipyridinium diiodide has been determined by single-
crystal X-ray diffraction.[1] The key crystallographic parameters are summarized in the table
below.
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Parameter Value

Chemical Formula C14H1sl2N2

1-ethyl-4-(1-ethylpyridin-1-ium-4-yl)pyridin-1-ium

IUPAC Name diiodide
Crystal System Monoclinic
Space Group P12l/cl
Unit Cell Dimensions

a 6.1965 A
b 13.025 A
c 10.419 A
a 90.00°

B 103.88°

Yy 90.00°

z 2
Residual Factor (R) 0.033
Weighted Residual Factor (WR) 0.073

Experimental Protocols

The synthesis and crystal structure determination of 1,1'-diethyl-4,4'-bipyridinium diiodide are
based on the methods described by Eckert et al. in Acta Crystallographica Section C (1999).

Synthesis of 1,1'-Diethyl-4,4'-bipyridinium Diiodide

A solution of 4,4'-bipyridine in a suitable solvent, such as acetonitrile, is treated with an excess
of iodoethane. The reaction mixture is typically stirred at room temperature or gently heated to
facilitate the quaternization of the nitrogen atoms. The product, 1,1'-diethyl-4,4'-bipyridinium
diiodide, precipitates from the solution and can be collected by filtration, washed with a small
amount of cold solvent, and dried under vacuum. Single crystals suitable for X-ray diffraction
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can be grown by slow evaporation of a saturated solution of the compound in an appropriate
solvent system, such as ethanol-water.

Single-Crystal X-ray Diffraction

A single crystal of 1,1'-diethyl-4,4'-bipyridinium diiodide of suitable size and quality is mounted
on a goniometer head. X-ray diffraction data is collected at a controlled temperature, typically
293 K, using a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Ka
radiation, A = 0.71073 A). The data is processed to yield the unit cell parameters and intensity
data. The crystal structure is then solved by direct methods and refined by full-matrix least-

squares on F2.
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Caption: Experimental workflow for synthesis and crystallographic analysis.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b119859?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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